Cas no 1805093-64-4 (Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate)

• Product Name: Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate
• CAS No: 1805093-64-4
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4890678
• Update Time: 2025-07-16

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-8(15)2-5-6(3-11)7(9(12)13)4-14-10(5)16/h4,9H,2-3H2,1H3,(H,14,16)
• InChI Key： LFZNIBWJPXKMMH-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CNC(C=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate (CAS No. 1805093-64-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate, identified by its CAS number 1805093-64-4, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its utility as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents, coupled with the hydroxyl and acetate functional groups, endows this compound with unique reactivity that is highly valuable in medicinal chemistry.

The Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate structure is particularly noteworthy for its potential applications in the development of novel therapeutic agents. The chloromethyl moiety serves as a reactive handle for further functionalization, enabling the construction of more complex scaffolds through nucleophilic addition reactions. Concurrently, the difluoromethyl group is recognized for its ability to modulate metabolic stability and binding affinity in drug candidates. These features make it an indispensable building block in the pursuit of next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on optimizing drug-like properties through strategic incorporation of fluorinated moieties. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance lipophilicity and resistance to metabolic degradation. This has led to its widespread use in the design of small-molecule inhibitors targeting various biological pathways. The synthesis and application of compounds like Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate are thus integral to advancing the field of drug discovery.

The pharmaceutical industry continues to explore innovative synthetic methodologies to streamline the production of complex molecules. The use of intermediates such as Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate facilitates multi-step synthetic routes that are both efficient and scalable. Recent advancements in catalytic techniques have further enhanced the accessibility of such intermediates, allowing for greater flexibility in drug design. This progress underscores the importance of well-characterized building blocks like this compound in modern pharmaceutical synthesis.

The role of computational chemistry and high-throughput screening has also played a pivotal role in identifying promising candidates derived from intermediates like Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate. By leveraging these technologies, researchers can rapidly evaluate the potential biological activity of novel compounds, accelerating the drug discovery process. The integration of experimental data with computational modeling has enabled a more systematic approach to identifying lead structures, thereby reducing the time and cost associated with traditional trial-and-error methods.

In conclusion, Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate (CAS No. 1805093-64-4) stands as a testament to the ingenuity and precision inherent in contemporary pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable asset in the development of innovative therapeutic agents. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its role as a cornerstone in medicinal chemistry.